Cas no 845823-06-5 (2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone)

• Product Name: 2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone
• CAS No: 845823-06-5
• MF: C₉H₆F₄O
• MW: 206.136956691742
• CID: 820851
• PubChem ID: 2759044
• Update Time: 2025-04-19

2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(3-fluoro-4-methylphenyl)ethanone
• 4'-Methyl-2,2,2,3'-tetrafluoroacetophenone
• 3'-Fluoro-4'-methyl-2,2,2-trifluoroacetophenone
• 2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone
• A864074
• GMGYOGJDXAFXGX-UHFFFAOYSA-N
• 2,2,2-trifluoro-1-(3-fluoro-4-methylphenyl)ethan-1-one
• N12272
• 845823-06-5
• MFCD01320003
• AKOS015154778
• DTXSID70374624
• CS-0456149
• EN300-1928243
• SCHEMBL8259837
• AB08961

• MDL： MFCD01320003
• Inchi： 1S/C9H6F4O/c1-5-2-3-6(4-7(5)10)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： GMGYOGJDXAFXGX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(F)(F)F)=O)C=CC=1C

Computed Properties

• Exact Mass: 206.03500
• Monoisotopic Mass: 206.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.306
• Boiling Point: 200.9°C at 760 mmHg
• Flash Point: 74.7°C
• Refractive Index: 1.439
• PSA: 17.07000
• LogP: 2.87910

2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38